molecular formula C14H15N3O B6150739 1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine CAS No. 1344039-06-0

1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine

Cat. No. B6150739
CAS RN: 1344039-06-0
M. Wt: 241.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine, also known as 1-EBP, is a novel synthetic compound with potential applications in the field of medicinal chemistry. It is an aromatic heterocyclic compound containing a pyrazole and a benzofuran moiety, which are both known to possess a variety of biological activities. The synthesis of 1-EBP is a relatively simple process, and the compound has been studied for its potential therapeutic applications.

Scientific Research Applications

1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine has been studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antifungal, and antibacterial activities. In addition, it has been demonstrated to have anti-tumor activity, as well as antioxidative and neuroprotective effects. It has also been studied for its potential to modulate the activity of certain enzymes, such as tyrosinase and cyclooxygenase-2.

Mechanism of Action

The mechanism of action of 1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine is not yet fully understood. However, it is thought to act by modulating the activity of several enzymes, including tyrosinase and cyclooxygenase-2. In addition, it has been suggested to interact with certain receptors, such as the serotonin and dopamine receptors, which could explain its potential therapeutic effects.
Biochemical and Physiological Effects
1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine has been shown to possess a variety of biochemical and physiological effects. It has been demonstrated to possess anti-inflammatory, antifungal, and antibacterial activities. In addition, it has been demonstrated to have anti-tumor activity, as well as antioxidative and neuroprotective effects. It has also been studied for its potential to modulate the activity of certain enzymes, such as tyrosinase and cyclooxygenase-2.

Advantages and Limitations for Lab Experiments

1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine has several advantages for laboratory experiments. It is a relatively simple compound to synthesize, and it is relatively stable in solution. In addition, it is non-toxic and has a relatively low cost. However, there are some limitations to its use in the laboratory. It is not very soluble in water, and it is not very stable at high temperatures.

Future Directions

1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine has potential applications in the field of medicinal chemistry, and there are several potential future directions for further research. These include further studies on its mechanism of action, its potential therapeutic applications, and its potential to modulate the activity of certain enzymes. In addition, further studies on its pharmacokinetics and pharmacodynamics are needed to better understand its potential therapeutic effects. Other potential future directions include the development of derivatives of 1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine with improved pharmacological properties, as well as the development of novel delivery systems for the compound.

Synthesis Methods

The synthesis of 1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine involves the reaction of 3-ethyl-1-benzofuran-2-carboxylic acid with 1H-pyrazole-5-carbaldehyde in the presence of sodium hydroxide and acetic acid. The reaction proceeds via a Michael addition of the pyrazole to the benzofuran, followed by a deprotonation of the intermediate to form the desired product. The reaction requires a temperature of 160°C and can be scaled up to a large scale.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine involves the reaction of 3-ethyl-1-benzofuran-2-carboxylic acid with hydrazine hydrate to form 3-ethyl-1-benzofuran-2-carbohydrazide. This intermediate is then reacted with 1-bromo-3-chloropropane to form 3-(3-ethyl-1-benzofuran-2-yl)-N-(propyl)-1H-pyrazole-5-carboxamide. Finally, this compound is reduced with sodium borohydride to form the desired product.", "Starting Materials": [ "3-ethyl-1-benzofuran-2-carboxylic acid", "hydrazine hydrate", "1-bromo-3-chloropropane", "sodium borohydride" ], "Reaction": [ "Step 1: React 3-ethyl-1-benzofuran-2-carboxylic acid with hydrazine hydrate in ethanol to form 3-ethyl-1-benzofuran-2-carbohydrazide.", "Step 2: React 3-ethyl-1-benzofuran-2-carbohydrazide with 1-bromo-3-chloropropane in ethanol to form 3-(3-ethyl-1-benzofuran-2-yl)-N-(propyl)-1H-pyrazole-5-carboxamide.", "Step 3: Reduce 3-(3-ethyl-1-benzofuran-2-yl)-N-(propyl)-1H-pyrazole-5-carboxamide with sodium borohydride in ethanol to form 1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine." ] }

CAS RN

1344039-06-0

Product Name

1-[3-(3-ethyl-1-benzofuran-2-yl)-1H-pyrazol-5-yl]methanamine

Molecular Formula

C14H15N3O

Molecular Weight

241.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.